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Introduction

Decanoylcarnitine (C10) is a medium-chain acylcarnitine that plays a crucial role in cellular
energy metabolism. It is an ester of carnitine and decanoic acid, a ten-carbon fatty acid. The
primary function of the carnitine shuttle system, of which decanoylcarnitine is a part, is to
transport fatty acids across the inner mitochondrial membrane for subsequent (3-oxidation and
energy production. This guide provides a comprehensive technical overview of the role of
decanoylcarnitine in fatty acid metabolism, its association with various disease states, and
methodologies for its analysis.

Core Principles of Decanoylcarnitine in Fatty Acid
Metabolism

Fatty acid oxidation is a major source of energy for many tissues, particularly during periods of
fasting or prolonged exercise. However, fatty acids themselves cannot directly cross the inner
mitochondrial membrane where (-oxidation occurs. The carnitine shuttle system facilitates this
transport.

The process begins with the activation of fatty acids to their acyl-CoA esters in the cytoplasm.
For medium-chain fatty acids like decanoic acid, this activation is followed by their conjugation
to carnitine, a reaction catalyzed by carnitine acyltransferases located on the mitochondrial
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membranes. Decanoylcarnitine is thus formed and transported into the mitochondrial matrix.
Once inside, the decanoyl group is transferred back to coenzyme A to form decanoyl-CoA,
which then enters the [3-oxidation spiral.

Quantitative Data on Decanoylcarnitine Levels

The concentration of decanoylcarnitine in biological fluids is a valuable biomarker for
assessing the status of fatty acid metabolism. Alterations in its levels can be indicative of
inherited metabolic disorders and other pathological conditions.
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Concentration

Condition Analyte Specimen Reference(s)
(umoliL)
Decanoylcarnitin
Healthy Adults Plasma 0.11 - 0.38[1] [1]
e (C10)
Healthy .
Decanoylcarnitin )
Newborns (<7 (C10) Dried Blood Spot  <0.55 (nmol/mL) [2]
e
days)
Significantly
elevated; can
range from >1.0
Medium-Chain to over 20
Acyl-CoA N ] pmol/L. One
Decanoylcarnitin Plasma/Dried
Dehydrogenase study reported a [31[41[5]
o e (C10) Blood Spot ]
Deficiency median of 8.4
(MCADD) mmol/L in
newborns with
confirmed
MCADD.[3]
Generally within
the normal range
or slightl
Carnitine S
] - elevated. A case
Palmitoyltransfer ~ Decanoylcarnitin
Plasma report showed a [6]
ase Il (CPT2) e (C10)
o level of 0.15
Deficiency
pmol/L
(reference range
<0.88 pmol/L).[6]
Chronic Hepatitis ~ Total L-carnitine Plasma Significantly [71[81[9][10]

B

(including

acylcarnitines)

higher in patients
compared to
healthy controls.
One study
reported 11.19 +
6.67 mg/L in
patients.[7]
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Another study
showed elevated
L-carnitine levels
in patients with
chronic HBV
infection.[8][9]

Levels are often
altered. One
study found that
intermittent
fasting, which
inhibited TNBC
progression, led
to a marked
increase in
Decanoylcarnitin serum [10][11][12][13]
Breast Cancer Serum N
e (C10) decanoylcarnitin [14][15]
(TNBC)
e levels.[11][12]
Another study

Triple-Negative

associated
higher levels of
decenoylcarnitin
e (C10:1) with
decreased odds
of breast cancer.
[13][14]

Signaling Pathways and Experimental Workflows

The role of decanoylcarnitine extends beyond simple transport and involves participation in
cellular signaling.
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Fatty Acid Beta-Oxidation and the Carnitine Shuttle
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Caption: The Carnitine Shuttle and Beta-Oxidation Pathway.
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In certain cellular contexts, decanoylcarnitine has been shown to modulate gene expression.
For instance, in the context of Hepatitis B virus (HBV) infection, decanoylcarnitine
supplementation can activate the Peroxisome Proliferator-Activated Receptor Alpha (PPARQ)
signaling pathway.[4] PPARa is a key transcriptional regulator of genes involved in fatty acid
oxidation, including Carnitine Palmitoyltransferase | (CPT1A).
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Decanoylcarnitine and PPARa Signaling
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Caption: Decanoylcarnitine activates PPARa signaling.
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In the context of triple-negative breast cancer (TNBC), studies have shown that
decanoylcarnitine can inhibit cancer cell proliferation and migration.[11][12] This effect is, at
least in part, mediated by the downregulation of Matrix Metalloproteinase-9 (Mmp9), an
enzyme involved in the degradation of the extracellular matrix, which is crucial for cancer cell
invasion and metastasis.[10][11][12][15] The precise upstream signaling cascade initiated by
decanoylcarnitine to regulate Mmp9 is an area of ongoing research. However, it is known that
the transcription of the MMP9 gene is controlled by various transcription factors, including NF-
KB and AP-1.[16][17][18][19]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b607032?utm_src=pdf-body
https://www.researchgate.net/publication/230588404_A_quantitative_method_for_acylcarnitines_and_amino_acids_using_high_resolution_chromatography_and_tandem_mass_spectrometry_in_newborn_screening_dried_blood_spot_analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10898300/
https://pubmed.ncbi.nlm.nih.gov/8985281/
https://www.researchgate.net/publication/230588404_A_quantitative_method_for_acylcarnitines_and_amino_acids_using_high_resolution_chromatography_and_tandem_mass_spectrometry_in_newborn_screening_dried_blood_spot_analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10898300/
https://scite.ai/reports/decanoylcarnitine-inhibits-triple-negative-breast-cancer-jMJKrMXy
https://www.benchchem.com/product/b607032?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2748421/
https://pubmed.ncbi.nlm.nih.gov/39332786/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1508097/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3858212/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Decanoylcarnitine-Mediated Downregulation of Mmp9

Decanoylcarnitine

Upstream Signaling
(e.g., NF-kB, AP-1)

Activates
Transcription

MMP9 Gene

MMP9 mRNA

MMP9 Protein

Cancer Cell
Invasion & Metastasis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b607032?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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